9H-Carbazole, 9-ethyl-3-(3-hexyl-2-thienyl)-

• IUPAC Name: 9-ethyl-3-(3-hexylthiophen-2-yl)carbazole
• InChI: InChI=1S/C24H27NS/c1-3-5-6-7-10-18-15-16-26-24(18)19-13-14-23-21(17-19)20-11-8-9-12-22(20)25(23)4-2/h8-9,11-17H,3-7,10H2,1-2H3
• InChI Key: STGAMMRSOJYVCN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(SC=C1)C2=CC3=C(C=C2)N(C4=CC=CC=C43)CC
• Molecular Formula: C24H27NS
• DSSTOX Substance ID: DTXSID20731864
• Molecular Weight: 361.5 g/mol
• CAS RN: 917561-51-4

Description

“9H-Carbazole, 9-ethyl-3-(3-hexyl-2-thienyl)-” is a derivative of carbazole, a class of heterocyclic compounds. Carbazole derivatives are known for their versatility in functionalization, good chemical and environmental stability, excellent charge transport ability, and strong fluorescence.

Synthesis Analysis

The synthesis of carbazole derivatives has been widely studied. For instance, 2-(9H-Carbazol-9-yl)ethyl acrylate (PCz) is an acrylate-based conducting polymer with carbazole as an electron-donating pendant group. Carbazole can be easily functionalized at the N-position and then covalently linked with other monomers.

Molecular Structure Analysis

The molecular structure of “9H-Carbazole, 9-ethyl-” consists of a carbazole core with an ethyl group attached to the nitrogen atom. The structure can be viewed as a 2D Mol file or a computed 3D SD file.

Chemical Reactions Analysis

Carbazole-based compounds, such as 2-(9H-Carbazol-9-yl)ethyl acrylate (PCz), can be used as charge-transporting materials due to their high charge carrier mobility and photochemical stability. They are suitable for a broad range of applications, including biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors.

Physical And Chemical Properties Analysis

The physical and chemical properties of “9H-Carbazole, 9-ethyl-” include a molecular weight of 195.2597 and a formula of C14H13N. It also has a melting point of 247-248 K.

Mechanism of Action

The mechanism of action of carbazole derivatives is largely dependent on their application. For instance, in the context of electroluminescent applications, carbazole derivatives exhibit good environmental stability, photoconductivity, and electrochromic properties.

Future Directions

Carbazole derivatives have potential in various fields, including optoelectronics and electroactive materials, due to their high hole transporting capabilities and strong fluorescence. A recent study demonstrated that a carbazole derivative, 9-ethyl-9H-carbazole-3-carbaldehyde, has antitumor activity through reactivation of the p53 pathway in human melanoma cells, suggesting potential therapeutic applications.